3-[Bis(3-aminopropyl)amino]propane-1,2-diol
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Overview
Description
3-[Bis(3-aminopropyl)amino]propane-1,2-diol is a chemical compound with the molecular formula C12H28N4O2. It is a multifunctional molecule that contains multiple amine groups, making it a versatile building block in various chemical syntheses and applications.
Synthetic Routes and Reaction Conditions:
Chemical Synthesis: The compound can be synthesized through a stepwise reaction involving the reaction of 1,2-diol with bis(3-aminopropyl)amine under controlled conditions.
Industrial Production Methods: On an industrial scale, the compound is typically produced through a continuous flow process, ensuring consistent quality and yield.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.
Reduction: Reduction reactions can be employed to reduce specific functional groups within the molecule.
Substitution: Substitution reactions can be used to replace certain atoms or groups within the compound with other atoms or groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.
Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.
Major Products Formed:
Oxidation: Oxidized derivatives of the compound.
Reduction: Reduced forms of the compound.
Substitution: Substituted derivatives with different functional groups.
Scientific Research Applications
3-[Bis(3-aminopropyl)amino]propane-1,2-diol has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of complex organic molecules.
Biology: The compound can be used in the study of biological systems and processes.
Industry: It is used in the production of polymers and other industrial chemicals.
Mechanism of Action
3-[Bis(3-aminopropyl)amino]propane-1,2-diol is similar to other compounds such as bis(3-aminopropyl)amine and norspermidine. it is unique in its structure and the presence of multiple functional groups, which allows for a wider range of applications.
Comparison with Similar Compounds
Bis(3-aminopropyl)amine
Norspermidine
Properties
CAS No. |
62221-53-8 |
---|---|
Molecular Formula |
C9H23N3O2 |
Molecular Weight |
205.30 g/mol |
IUPAC Name |
3-[bis(3-aminopropyl)amino]propane-1,2-diol |
InChI |
InChI=1S/C9H23N3O2/c10-3-1-5-12(6-2-4-11)7-9(14)8-13/h9,13-14H,1-8,10-11H2 |
InChI Key |
YARJMVZKVOXUFC-UHFFFAOYSA-N |
Canonical SMILES |
C(CN)CN(CCCN)CC(CO)O |
Origin of Product |
United States |
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